Cas no 2137741-83-2 (Cyclopropanepentanamine, ε,α,α-trimethyl-)

Cyclopropanepentanamine, ε,α,α-trimethyl- structure
2137741-83-2 structure
Product Name:Cyclopropanepentanamine, ε,α,α-trimethyl-
CAS No:2137741-83-2
MF:C11H23N
MW:169.307023286819
CID:5298015
PubChem ID:165461881
Update Time:2025-07-08

Cyclopropanepentanamine, ε,α,α-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanepentanamine, ε,α,α-trimethyl-
    • 2137741-83-2
    • 6-cyclopropyl-2-methylheptan-2-amine
    • EN300-785276
    • Inchi: 1S/C11H23N/c1-9(10-6-7-10)5-4-8-11(2,3)12/h9-10H,4-8,12H2,1-3H3
    • InChI Key: JUJABZWYSIOMTG-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCCC(C)C1CC1

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.883±0.06 g/cm3(Predicted)
  • Boiling Point: 219.3±8.0 °C(Predicted)
  • pka: 10.67±0.25(Predicted)

Cyclopropanepentanamine, ε,α,α-trimethyl- Pricemore >>

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